Cas no 302355-82-4 (1-(azetidin-3-yl)-4-methyl-piperazine)

• Product Name: 1-(azetidin-3-yl)-4-methyl-piperazine
• CAS No: 302355-82-4
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• MDL: MFCD09264461
• CID: 299194
• PubChem ID: 20659800
• Update Time: 2025-05-22

1-(azetidin-3-yl)-4-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-azetidinyl)-4-methyl-
• 1-(azetidin-3-yl)-4-methylpiperazine
• 1,4,7-TRIAZABICYCLO[5.2.2]UNDECAN
• 1-Azetidin-3-yl-4-methyl-piperazine
• 1-(azetidin-3-yl)-4-methyl-piperazine
• DTXSID50609300
• 1-(3-Azetidinyl)-4-methylpiperazine
• CHEMBL4577935
• AB90547
• EN300-177160
• YOYKUPAOANVPBB-UHFFFAOYSA-N
• Piperazine,1-(3-azetidinyl)-4-methyl-(9CI)
• F8887-6804
• 302355-82-4
• D87840
• AKOS012080181
• SCHEMBL4737787

• MDL： MFCD09264461
• Inchi： 1S/C8H17N3/c1-10-2-4-11(5-3-10)8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： YOYKUPAOANVPBB-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C1CNC1

Computed Properties

• Exact Mass: 155.14200
• Monoisotopic Mass: 155.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51000
• LogP: -0.58980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(azetidin-3-yl)-4-methyl-piperazine

Exploring the Versatile Applications of 1-(Azetidin-3-yl)-4-methyl-piperazine (CAS No. 302355-82-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 1-(Azetidin-3-yl)-4-methyl-piperazine (CAS No. 302355-82-4) has emerged as a compound of significant interest. This nitrogen-rich heterocyclic molecule combines the structural features of azetidine and methyl-piperazine, offering unique chemical properties that make it valuable across multiple research domains. With the growing demand for novel pharmaceutical intermediates and specialty chemicals, understanding this compound's characteristics and potential applications has become increasingly important.

The molecular structure of 1-(Azetidin-3-yl)-4-methyl-piperazine features a four-membered azetidine ring connected to a methyl-substituted piperazine moiety. This configuration provides both rigidity and flexibility to the molecule, influencing its reactivity and interaction with biological targets. Recent studies highlight its potential as a pharmacophore in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most searched questions in chemical databases concerns the synthetic routes for 1-(Azetidin-3-yl)-4-methyl-piperazine. The compound is typically prepared through nucleophilic substitution reactions involving protected 3-aminoazetidine derivatives and activated N-methylpiperazine precursors. Researchers are particularly interested in optimizing these synthetic protocols to improve yields and reduce byproduct formation, as reflected in numerous recent publications.

The pharmaceutical industry has shown growing interest in 302355-82-4 as a potential building block for drug candidates. Its balanced lipophilicity and hydrogen bonding capacity make it suitable for designing molecules with improved blood-brain barrier permeability - a hot topic in neuropharmacology research. Several patent applications have disclosed derivatives of this compound as potential treatments for neurological disorders, though none have reached clinical stages yet.

Beyond medicinal chemistry, 1-(Azetidin-3-yl)-4-methyl-piperazine finds applications in material science as a ligand for metal coordination complexes. The compound's nitrogen atoms can coordinate with various transition metals, creating complexes with potential catalytic properties. This aligns with current research trends in green chemistry and sustainable catalysis, addressing the growing demand for environmentally friendly chemical processes.

Analytical characterization of CAS 302355-82-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's identity and quality, which is crucial for research applications. The stability of this compound under various conditions (pH, temperature, light exposure) has become a frequently searched topic, especially among process chemists working on scale-up procedures.

The commercial availability of 1-(Azetidin-3-yl)-4-methyl-piperazine has improved in recent years, with several specialty chemical suppliers offering it as a research-grade material. Current market analysis shows steady demand from academic institutions and pharmaceutical R&D departments, particularly in regions with strong drug discovery programs. Pricing trends indicate moderate costs compared to similar complex heterocycles, making it accessible for most research budgets.

Safety considerations for handling 302355-82-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's material safety data sheet (MSDS) provides detailed handling instructions, another frequently searched document among laboratory personnel.

Future research directions for 1-(Azetidin-3-yl)-4-methyl-piperazine derivatives may explore their potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) - two rapidly growing areas in chemical biology. The compound's ability to serve as a spacer or linker between molecular fragments makes it particularly interesting for these applications.

In conclusion, 1-(Azetidin-3-yl)-4-methyl-piperazine (CAS No. 302355-82-4) represents a versatile chemical entity with growing importance in pharmaceutical research and specialty chemistry. Its unique structural features and adaptable chemistry position it as a valuable tool for scientists working on drug discovery, catalysis, and materials science. As research continues to uncover new applications for this compound, its role in advancing chemical sciences is likely to expand significantly in the coming years.